(3-Methyl-4-methylsulfanyl-phenyl)-acetic acid methyl ester

• Molecular Formula: C11H14O2S
• Molecular Weight: 210.29 g/mol
• IUPAC Name: methyl 2-(3-methyl-4-methylsulfanylphenyl)acetate
• InChI: InChI=1S/C11H14O2S/c1-8-6-9(7-11(12)13-2)4-5-10(8)14-3/h4-6H,7H2,1-3H3
• InChI Key: FYEBYIKGSKLOKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CC(=O)OC)SC

Description

(3-Methyl-4-methylsulfanyl-phenyl)-acetic acid methyl ester is a useful research compound. Its molecular formula is C11H14O2S and its molecular weight is 210.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(3-Methyl-4-methylsulfanyl-phenyl)-acetic acid (prepared as in PCT WO 2004/052869 A1, Example 57, 1.50 g, 7.64 mmol) was placed in a pressure bottle with methanol (15 mL) and concentrated sulfuric acid (9 drops) and heated at 70° C. for 16 h and then stirred at 25° C. for 2 days. The reaction was then diluted with chloroform and concentrated with silica gel (4 g) in vacuo and purified on Biotage Flash chromatography system (40M column, silica gel, 20% ethyl acetate/hexanes) to afford (3-methyl-4-methylsulfanyl-phenyl)-acetic acid methyl ester (1.34 g, 83%) as an amber oil.